Cas no 63159-98-8 (1H-1,2-Diazepine, 1-benzoyl-6-chloro-)

• Product Name: 1H-1,2-Diazepine, 1-benzoyl-6-chloro-
• CAS No: 63159-98-8
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 427136
• PubChem ID: 13112010
• Update Time: 2025-04-19

1H-1,2-Diazepine, 1-benzoyl-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2-Diazepine, 1-benzoyl-6-chloro-
• (6-chlorodiazepin-1-yl)-phenylmethanone
• (6-Chloro-1H-1,2-diazepin-1-yl)(phenyl)methanone
• DTXSID50518706
• 63159-98-8

• Inchi： 1S/C12H9ClN2O/c13-11-7-4-8-14-15(9-11)12(16)10-5-2-1-3-6-10/h1-9H
• InChI Key： XSFKJVHIYINORF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=NN(C=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.04047
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives